Cas no 124866-38-2 (5-chloro-2-iodobenzene-1-sulfonyl chloride)

5-Chloro-2-iodobenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its key advantages include the presence of both chloro and iodo substituents, which enhance reactivity and provide multiple sites for further functionalization. The sulfonyl chloride group is highly electrophilic, facilitating efficient coupling with nucleophiles such as amines or alcohols. This compound is valuable in pharmaceutical and agrochemical research, where precise sulfonylation is required. Its stability under standard handling conditions and compatibility with a range of solvents make it a practical choice for synthetic applications. Proper storage in a cool, dry environment is recommended to maintain reactivity.

5-chloro-2-iodobenzene-1-sulfonyl chloride structure

124866-38-2 structure

Product Name:5-chloro-2-iodobenzene-1-sulfonyl chloride

CAS No:124866-38-2

MF:C₆H₃Cl₂IO₂S

MW:336.962291002274

CID:4691162

PubChem ID:14773189

Update Time:2025-06-11

5-chloro-2-iodobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 5-chloro-2-iodo-
- 5-chloro-2-iodobenzene-1-sulfonyl chloride
- Inchi： 1S/C6H3Cl2IO2S/c7-4-1-2-5(9)6(3-4)12(8,10)11/h1-3H
- InChI Key： SCLKPOYHUMJAMG-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC(Cl)=CC=C1I

5-chloro-2-iodobenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1585368-0.05g	5-chloro-2-iodobenzene-1-sulfonyl chloride	124866-38-2	95%	0.05g	$226.0	2023-06-04
Enamine	EN300-1585368-0.1g	5-chloro-2-iodobenzene-1-sulfonyl chloride	124866-38-2	95%	0.1g	$337.0	2023-06-04
Enamine	EN300-1585368-0.25g	5-chloro-2-iodobenzene-1-sulfonyl chloride	124866-38-2	95%	0.25g	$481.0	2023-06-04
Enamine	EN300-1585368-0.5g	5-chloro-2-iodobenzene-1-sulfonyl chloride	124866-38-2	95%	0.5g	$758.0	2023-06-04
Enamine	EN300-1585368-1.0g	5-chloro-2-iodobenzene-1-sulfonyl chloride	124866-38-2	95%	1g	$971.0	2023-06-04
Enamine	EN300-1585368-2.5g	5-chloro-2-iodobenzene-1-sulfonyl chloride	124866-38-2	95%	2.5g	$1903.0	2023-06-04
Enamine	EN300-1585368-5.0g	5-chloro-2-iodobenzene-1-sulfonyl chloride	124866-38-2	95%	5g	$2816.0	2023-06-04
Enamine	EN300-1585368-10.0g	5-chloro-2-iodobenzene-1-sulfonyl chloride	124866-38-2	95%	10g	$4176.0	2023-06-04
Enamine	EN300-1585368-50mg	5-chloro-2-iodobenzene-1-sulfonyl chloride	124866-38-2	95.0%	50mg	$226.0	2023-09-24
Enamine	EN300-1585368-100mg	5-chloro-2-iodobenzene-1-sulfonyl chloride	124866-38-2	95.0%	100mg	$337.0	2023-09-24